Cas no 84639-33-8 (Butanoic acid, 3-[(cyanomethyl)(phenylmethyl)amino]-)

Butanoic acid, 3-[(cyanomethyl)(phenylmethyl)amino]- structure
84639-33-8 structure
Product Name:Butanoic acid, 3-[(cyanomethyl)(phenylmethyl)amino]-
CAS No:84639-33-8
MF:C13H16N2O2
MW:232.278343200684
CID:666602
PubChem ID:13242199
Update Time:2025-04-19

Butanoic acid, 3-[(cyanomethyl)(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 3-[(cyanomethyl)(phenylmethyl)amino]-
    • 3-[benzyl(cyanomethyl)amino]butanoic acid
    • DTXSID50531394
    • SCHEMBL10510837
    • 3-(N-benzyl-N-cyanomethylamino)butyric acid
    • 84639-33-8
    • GWERANXNSVPLHE-UHFFFAOYSA-N
    • Inchi: 1S/C13H16N2O2/c1-11(9-13(16)17)15(8-7-14)10-12-5-3-2-4-6-12/h2-6,11H,8-10H2,1H3,(H,16,17)
    • InChI Key: GWERANXNSVPLHE-UHFFFAOYSA-N
    • SMILES: OC(CC(C)N(CC#N)CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 232.121177757g/mol
  • Monoisotopic Mass: 232.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 64.3Ų
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